3-Bromo-5-(methoxycarbonyl)pyridine 1-oxide

• Molecular Formula: C7H6BrNO3
• Molecular Weight: 232.03 g/mol
• IUPAC Name: methyl 5-bromo-1-oxidopyridin-1-ium-3-carboxylate
• InChI: InChI=1S/C7H6BrNO3/c1-12-7(10)5-2-6(8)4-9(11)3-5/h2-4H,1H3
• InChI Key: KKDIFOYLRWSFSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C[N+](=C1)[O-])Br

Description

3-Bromo-5-(methoxycarbonyl)pyridine 1-oxide is a useful research compound. Its molecular formula is C7H6BrNO3 and its molecular weight is 232.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of mCPBA (70%, 4.46 g, 18.11 mmol) in DCM (100 ml) was added to a solution of methyl 5-bromonicotinate (3.11 g, 15.09 mmol) in DCM (100 ml). After stirring at room temperature for several hours, additional mCPBA (6.6 g, 26.77 mmol) was added (in portions) to drive the reaction to completion. After 4 days, the reaction mixture was sequentially washed with a saturated solution of sodium bicarbonate followed by water. The organic phase was dried over MgSO4, and concentrated to dryness. The crude material was purified by chromatography on silica gel using 50% EtOAc/hexanes to 100% EtOAc to give 1.16 g of the title product.